YZL-51N

• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• InChI: InChI=1S/C17H14O7/c1-24-17(23)11(9-2-4-12(18)15(21)6-9)8-14(20)10-3-5-13(19)16(22)7-10/h2-8,18-19,21-22H,1H3/b11-8-
• InChIKey: HZWOUVYWQBKNFS-FLIBITNWSA-N

YZL-51N Selective SIRT7 Inhibitor Overview

YZL-51N (CAS 3031072-69-9; C17H14O7; MW 330.29) is a synthetic small-molecule inhibitor, originally isolated from cockroach (Periplaneta americana) extracts, that acts as a potent and selective NAD+-competitive antagonist of Sirtuin 7 (SIRT7) deacetylase activity [1]. It was identified through parallel peptide-based screening platforms and validated via biochemical, biophysical, and cellular assays, demonstrating its ability to attenuate DNA damage repair and suppress cancer cell survival [1][2].

SIRT7-selective tool Reported preferential binding to SIRT7 over sirtuins 1–6

NAD+-competitive mechanism Occupies the NAD+ pocket for defined pathway interrogation

DDR research context Supports DNA damage repair and cell viability endpoint studies in cancer models

• [1] Kang TS, Yan YM, Li Y, Song JR, Wang PL, Zhang X, et al. YZL-51N functions as a selective inhibitor of SIRT7 by NAD+ competition to impede DNA damage repair. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 170939135, YZL-51N. Accessed April 18, 2026. View Source

YZL-51N vs. Pan-Sirtuin Inhibitors

YZL-51N is distinguished by its high selectivity for the SIRT7 isoform. While many sirtuin-modulating compounds exhibit broad, pan-inhibitory activity across the SIRT family (e.g., against SIRT1, SIRT2, SIRT3), YZL-51N demonstrates minimal inhibition of these other isoforms in vitro [1]. This selectivity is crucial because SIRT1 and SIRT2 have distinct, often tumor-suppressive, roles in cellular metabolism and stress response; their non-selective inhibition can lead to confounding biological effects or unwanted toxicity. Therefore, substituting YZL-51N with a less selective SIRT inhibitor (e.g., a SIRT1/2 dual inhibitor) would not recapitulate the specific SIRT7-dependent DNA damage repair phenotype and could yield contradictory results in target validation studies [2]. The evidence below quantifies this differentiation.

Pan-sirtuin inhibitors (e.g. NAM) lack isoform selectivity

Multi-isoform binding may confound SIRT7-specific DDR phenotypes and produce uninterpretable results.

SIRT1/2-targeted tools do not address SIRT7 functions

Isoform target bias means SIRT1/2 inhibitors cannot replicate SIRT7-mediated DNA repair pathway effects.

Other reported SIRT7 probes lack quantitative selectivity data

Compounds such as 97491 may exhibit disputed substrate activity or undefined off-target profiles.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source
• [2] Finkel T, Deng CX, Mostoslavsky R. Recent progress in the biology and physiology of sirtuins. Nature. 2009 Jul 30;460(7255):587-91. doi: 10.1038/nature08197. View Source

YZL-51N Selectivity & Anti-Tumor Evidence

SIRT7 Isoform Selectivity by BLI

In a direct head-to-head comparison using fluorometric ELISAs, YZL-51N was evaluated against a panel of recombinant human sirtuins (SIRT1, 2, 3, 5, 6, and 7). YZL-51N potently inhibited SIRT7 with an IC50 of 12.71 μM, while it did not exhibit dose-dependent inhibition of SIRT1, 2, 3, 5, or 6 at the tested concentrations [1]. In contrast, the canonical SIRT1 inhibitor Z26395438 demonstrates an IC50 of 1.6 μM against SIRT1 but has no reported activity against SIRT7, underscoring the divergent selectivity profiles . This differential selectivity is further supported by protein thermal shift assays, where 10 μM YZL-51N induced a melting temperature (ΔTm) shift of +2.86°C for SIRT7, compared to minimal shifts of +0.45°C for SIRT1 and +1.0°C for SIRT6 [1].

SIRT7 isoform selectivity (BLI)

Head-to-head

Kd 3.3 μM for SIRT7; no binding for SIRT1–3,5,6

Supports SIRT7-selective binding for isoform-specific DDR studies

BLI assay with recombinant human sirtuins

Evidence Dimension	Isoform Selectivity (IC50)
Target Compound Data	SIRT7 IC50 = 12.71 μM; No inhibition of SIRT1, SIRT2, SIRT3, SIRT5, SIRT6
Comparator Or Baseline	SIRT1 inhibitor Z26395438 IC50 = 1.6 μM (SIRT1), no SIRT7 inhibition; Nicotinamide (NAM) SIRT7 IC50 = 2.291 mM
Quantified Difference	YZL-51N is >78-fold more potent against SIRT7 than NAM; demonstrates functional selectivity over SIRT1-6.
Conditions	In vitro fluorometric ELISA using recombinant human sirtuins (SIRT1, SIRT2, SIRT3, SIRT5, SIRT6, SIRT7).

Why This Matters

For researchers investigating SIRT7-specific biology, YZL-51N's lack of cross-reactivity with other sirtuins (particularly SIRT1) prevents confounding results associated with pan-sirtuin inhibition, making it the preferred tool compound over broad-spectrum alternatives.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source

Cellular Selectivity and H3K18ac Restoration

YZL-51N's mechanism as a NAD+-competitive inhibitor was confirmed through molecular docking and surface plasmon resonance (SPR). In bio-layer interferometry (BLI) assays, YZL-51N demonstrated a potent interaction with SIRT7, exhibiting a dissociation constant (KD) of 3.3 μM [1]. This binding was significantly stronger than its interaction with SIRT1, SIRT2, or SIRT6. The competitive nature was further supported by SPR kinetic analysis, distinguishing it from non-competitive or allosteric inhibitors like SIRT7 inhibitor 97491, for which a precise binding mechanism has not been fully delineated . Additionally, protein thermal shift assays demonstrated a concentration-dependent increase in SIRT7 thermostability with YZL-51N, providing biophysical evidence of target engagement.

Cellular target engagement

Head-to-head

Restoration of H3K18ac; no effect on H3K9ac or SIRT1–6 levels

Confirms selective SIRT7 inhibition in HCT116 cells

50 μM, 6 h; Western blot analysis

Evidence Dimension	Target Engagement and Binding Affinity
Target Compound Data	KD = 3.3 μM (SIRT7); ΔTm = +2.86°C (at 10 μM) for SIRT7
Comparator Or Baseline	SIRT7 inhibitor 97491 (mechanism not specified); Weak interaction with SIRT1/2/6 (BLI)
Quantified Difference	KD = 3.3 μM vs. no significant binding to SIRT1/2/6.
Conditions	Bio-layer interferometry (BLI) assays with biotinylated SIRT7; SPR kinetic analysis; Protein thermal shift assays.

Why This Matters

Confirmation of NAD+ competition and a defined KD provides a mechanistic basis for YZL-51N's activity, enabling researchers to design precise dose-response experiments and interpret cellular phenotypes with confidence.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source

Synergy with Etoposide Chemotherapy

YZL-51N demonstrates significant in vivo anti-tumor activity in a colorectal cancer model. In BALB/c nude mice bearing HCT116 xenograft tumors, treatment with YZL-51N at a dose of 15 mg/kg administered subcutaneously every 3 days led to a reduction in tumor volume compared to the PBS-treated control group [1]. Notably, this effect was enhanced when YZL-51N was combined with ionizing radiation (IR, 3 Gy every 3 days), resulting in a more pronounced suppression of tumor growth than either treatment alone [1]. This in vivo validation sets YZL-51N apart from earlier SIRT7 inhibitors like 97491, for which in vivo efficacy data in similar xenograft models are less extensively documented.

Combination synergy (etoposide)

Head-to-head

CI

Supports DDR-focused combination research context

HCT116; MTT assay; YZL-51N + etoposide

In vivo tumor model response

Head-to-head

Tumor volume reduction vs vehicle control

Supports in vivo model-response endpoint context

HCT116 xenograft; 15 mg/kg s.c.

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	15 mg/kg (s.c., q3d) reduced tumor volume in HCT116 xenografts; combination with IR (3 Gy q3d) further suppressed growth.
Comparator Or Baseline	PBS-treated control group; SIRT7 inhibitor 97491 (in vivo efficacy data limited).
Quantified Difference	Significant reduction in tumor volume vs. control (p<0.05).
Conditions	HCT116 colorectal cancer cell xenograft in BALB/c nude mice.

Why This Matters

Procurement for in vivo studies requires confidence in a compound's bioavailability and anti-tumor effect. YZL-51N's validated in vivo activity at a defined dose provides a proven starting point for preclinical efficacy experiments.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source

Tumor Growth Inhibition in HCT116 Xenograft

YZL-51N exhibits a synergistic anti-cancer effect when combined with the chemotherapeutic agent etoposide or with ionizing radiation (IR). In HCT116 colorectal cancer cells, co-treatment with YZL-51N and etoposide resulted in a synergistic inhibition of cell proliferation, as quantified by combination index analysis [1]. Similarly, pre-treatment with YZL-51N sensitized HCT116 cells to IR-induced cell death [1]. This property of enhancing the efficacy of standard-of-care therapies (chemo- and radiotherapy) distinguishes YZL-51N from other SIRT7 inhibitors that have not been characterized in this context, positioning it as a valuable tool for investigating combination treatment strategies.

In vivo tumor model response

Head-to-head

Tumor volume reduction vs vehicle control

Supports in vivo model-response endpoint context

HCT116 xenograft; 15 mg/kg s.c.

Evidence Dimension	Synergy with Standard Therapies
Target Compound Data	Synergistic inhibition with etoposide; enhanced sensitivity to IR.
Comparator Or Baseline	Etoposide or IR alone; other SIRT7 inhibitors (e.g., 97491) lack reported synergy data.
Quantified Difference	Synergistic effect observed in combination index analysis.
Conditions	HCT116 colorectal cancer cells; CCK8 cell proliferation assay.

Why This Matters

For translational research, the ability of a compound to synergize with existing therapies is a key differentiator. YZL-51N's demonstrated synergy provides a strong rationale for its use in preclinical studies exploring novel combination regimens.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source

Origin and Synthesis: A Naturally-Inspired Small Molecule with De Novo Synthesis Capability

YZL-51N was initially isolated from the cockroach (Periplaneta americana) as a bioactive natural compound [1]. To overcome the challenges of natural product supply, a seven-step de novo synthesis was developed, enabling large-scale production of YZL-51N from commercially available starting materials [1]. This synthetic accessibility contrasts with other natural product-derived inhibitors that may be difficult to obtain in sufficient quantities for extensive preclinical studies. The synthetic route ensures consistent batch-to-batch quality and reliable supply, a critical factor for long-term research projects.

Evidence Dimension	Compound Sourcing and Scalability
Target Compound Data	De novo synthesis achieved; scalable from commercial precursors.
Comparator Or Baseline	Natural product isolation only (e.g., limited to extraction from natural sources).
Quantified Difference	Not applicable (qualitative).
Conditions	Chemical synthesis from 3,4-dimethoxyacetophenone and veratraldehyde.

Why This Matters

Procurement managers and research scientists benefit from a reliable, synthetically-derived supply of YZL-51N, avoiding the variability and supply constraints associated with natural product extraction.

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source

YZL-51N Applications in Cancer Research

SIRT7 Target Validation in DDR

YZL-51N is ideally suited for in vivo efficacy studies in colorectal cancer xenograft models (e.g., HCT116, HT29, SW620). Researchers can utilize the established dosing regimen of 15 mg/kg (s.c., q3d) as a starting point to evaluate the impact of SIRT7 inhibition on tumor growth, either as a monotherapy or in combination with standard-of-care agents like 5-fluorouracil or irinotecan. The compound's validated in vivo activity and defined mechanism provide a robust platform for target validation [1].

Chemo-Radiotherapy Synergy Studies

Given YZL-51N's ability to attenuate DNA damage repair induced by ionizing radiation, it is a critical tool for investigating the role of SIRT7 in the DNA damage response. Researchers can use YZL-51N to sensitize cancer cells to radiation or DNA-damaging chemotherapeutics (e.g., etoposide, cisplatin) in cell-based assays. This application is particularly relevant for identifying synthetic lethal interactions, where SIRT7 inhibition could be exploited in tumors with specific genetic backgrounds (e.g., BRCAness) [1].

SIRT7 Modulator Screening Control

For in vitro studies requiring high isoform selectivity, YZL-51N is the preferred compound for interrogating SIRT7-dependent signaling pathways. It can be used to increase cellular levels of H3K18ac (EC50 = 13.5 μM) and to study downstream effects on chromatin remodeling, transcription, and rRNA processing without confounding off-target effects on other sirtuins like SIRT1 or SIRT2. This makes it essential for ChIP-seq, RNA-seq, or proteomics experiments aimed at mapping the SIRT7 regulome [1].

In Vivo Proof-of-Concept in Xenografts

YZL-51N's demonstrated synergy with etoposide and ionizing radiation positions it as a key reagent for developing novel combination treatment strategies. Researchers can use YZL-51N in preclinical studies to explore its potential as a radio- or chemosensitizer, assessing its impact on treatment response in both cell culture and animal models. This application directly addresses the clinical need for agents that can improve the efficacy of existing cancer therapies [1].

Application

Selection Property

Validation Focus

SIRT7 DDR target engagement studies

SIRT7 isoform selectivity profile

BLI binding and H3K18ac restoration endpoints

DDR-focused combination studies

Chemo-sensitization context

Combination index and cell viability endpoints

SIRT7 inhibitor screening reference

NAD+-competitive mechanism profile

In vitro inhibition assay endpoints

In vivo tumor model endpoint studies

In vivo model-response context

Xenograft tumor volume endpoints

• [1] Kang TS, et al. iScience. 2024 Jun 21;27(6):110014. doi: 10.1016/j.isci.2024.110014. View Source